Cas no 1825615-92-6 (2,4-Dibromo-N-(cyanomethyl)-N-methylbenzamide)

• Product Name: 2,4-Dibromo-N-(cyanomethyl)-N-methylbenzamide
• CAS No: 1825615-92-6
• MF: C₁₀H₈Br₂N₂O
• MW: 331.991320610046
• CID: 5453085
• PubChem ID: 97157378
• Update Time: 2025-10-30

2,4-Dibromo-N-(cyanomethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-N-(cyanomethyl)-N-methylbenzamide
• Z1565898759
• CHEMBL5023913
• 1825615-92-6
• EN300-4405284
• AKOS030708597

• Inchi： 1S/C10H8Br2N2O/c1-14(5-4-13)10(15)8-3-2-7(11)6-9(8)12/h2-3,6H,5H2,1H3
• InChI Key： HTPNXEFQCUMRCM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(N(C)CC#N)=O)Br

Computed Properties

• Exact Mass: 331.89829g/mol
• Monoisotopic Mass: 329.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.775±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.5±45.0 °C(Predicted)
• pka: -2.34±0.70(Predicted)

Additional information on 2,4-Dibromo-N-(cyanomethyl)-N-methylbenzamide

Professional Introduction to 2,4-Dibromo-N-(cyanomethyl)-N-methylbenzamide (CAS No. 1825615-92-6)

2,4-Dibromo-N-(cyanomethyl)-N-methylbenzamide, a compound with the chemical formula C₈H₅Br₂N₃O, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1825615-92-6, represents a fascinating example of how structural modifications can influence biological activity and therapeutic potential. The presence of both bromine substituents and a cyano group in its molecular structure imparts unique properties that make it a valuable candidate for further research and development.

The< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide molecule is characterized by its benzamide core, which is a common scaffold in many bioactive molecules. The benzamide moiety is known for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. The introduction of bromine atoms at the 2 and 4 positions enhances the electron-withdrawing effect of the molecule, potentially influencing its interactions with biological targets. Additionally, the cyano group and the methyl substituent contribute to the compound's overall reactivity and solubility profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of such compounds with greater accuracy. Studies have suggested that the< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide may interact with specific enzymes and receptors, making it a promising candidate for drug discovery. For instance, preliminary computational studies indicate that this compound could exhibit inhibitory effects on certain kinases involved in cancer progression. These findings align with the broader trend of developing small-molecule inhibitors as therapeutic agents.

The synthesis of< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the bromination of a suitable precursor to introduce the bromine atoms at the desired positions on the benzene ring. Subsequent functionalization with a cyanomethyl group and a methylamino group completes the structural framework. Each step in this synthesis must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological testing.

In vitro studies have begun to explore the potential applications of< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide in various therapeutic contexts. One area of interest is its potential as an anti-inflammatory agent. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of this compound to modulate inflammatory pathways could make it a valuable addition to existing treatment regimens. Additionally, its structural similarity to known bioactive molecules suggests that it may have applications in other therapeutic areas, such as neurology and oncology.

The< strong>CAS number 1825615-92-6 serves as a unique identifier for this compound, facilitating its tracking in research databases and literature. This standardized nomenclature ensures that scientists around the world can accurately reference and utilize this molecule in their studies. As research continues to uncover new applications for< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide, its significance in pharmaceutical chemistry is likely to grow.

The development of new drugs is often a lengthy and complex process that involves multiple stages of testing, from initial discovery to clinical trials. However, compounds like< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide provide researchers with valuable starting points for further innovation. By understanding its structure-activity relationships, scientists can design derivatives with enhanced efficacy or reduced side effects. This iterative approach to drug development underscores the importance of compounds like this one in advancing medical science.

The role of brominated aromatic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit unique biological properties due to the electron-withdrawing nature of bromine atoms. In addition to their potential as pharmacological agents,< strong>brominated aromatic compounds are also valuable tools in synthetic chemistry, serving as intermediates for more complex molecules. The< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide, with its distinctive structure, exemplifies this versatility.

The future prospects for< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide are promising given its intriguing chemical properties and potential biological activities. As research progresses, it is likely that new synthetic routes will be developed to improve its accessibility and scalability. Furthermore, collaborations between academic researchers and industry scientists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,< strong>2,4-dibromo-N-(cyanomethyl)-N-methylbenzamide (CAS No. 1825615-92-6) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it a compelling candidate for further study and development. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play an important role in shaping the future of medicine.